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Compound of Interest

Compound Name:
2-Chloro-5-Fluoropyridine-3-

carbaldehyde

Cat. No.: B113096 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,

and available data for 2-Chloro-5-Fluoropyridine-3-carbaldehyde, a key intermediate in

pharmaceutical and agrochemical research.

Molecular Structure and Identification
2-Chloro-5-Fluoropyridine-3-carbaldehyde is a substituted pyridine derivative with the

chemical formula C₆H₃ClFNO.[1][2] Its structure is characterized by a pyridine ring substituted

with a chlorine atom at the 2-position, a fluorine atom at the 5-position, and a carbaldehyde

(formyl) group at the 3-position.

Molecular Diagram:

Caption: 2D structure of 2-Chloro-5-Fluoropyridine-3-carbaldehyde.

Table 1: Compound Identification
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Identifier Value

IUPAC Name 2-Chloro-5-fluoropyridine-3-carbaldehyde

CAS Number 851484-95-2[1]

Molecular Formula C₆H₃ClFNO[1][2]

Molecular Weight 159.55 g/mol [1]

InChI
InChI=1S/C6H3ClFNO/c7-6-4(3-10)1-5(8)2-9-

6/h1-3H[3]

InChIKey IMQFWCDQEAIYJV-UHFFFAOYSA-N[2]

SMILES O=Cc1c(Cl)ncc(F)c1[3]

Synonyms
2-Chloro-5-fluoro-3-pyridinecarboxaldehyde, 2-

Chloro-5-fluoronicotinaldehyde[2]

Physicochemical Properties
A summary of the key physicochemical properties is presented below. This data is essential for

handling, storage, and reaction setup.

Table 2: Physicochemical Data

Property Value Source

Appearance Powder or liquid [2]

Density 1.444 g/cm³ [2]

Boiling Point 224.4 °C at 760 mmHg [2]

Flash Point 89.5 °C [2]

Refractive Index 1.565 [2]

Spectroscopic Data
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Detailed spectroscopic data is crucial for the unambiguous identification and characterization of

2-Chloro-5-Fluoropyridine-3-carbaldehyde. While comprehensive spectral data for this

specific molecule is not readily available in the public domain, data for structurally similar

compounds can provide valuable reference points.

(Note: The following sections are placeholders and will be populated with specific data for 2-
Chloro-5-Fluoropyridine-3-carbaldehyde as it becomes available.)

¹H NMR Spectroscopy
No experimental data found in the search results.

¹³C NMR Spectroscopy
No experimental data found in the search results.

Infrared (IR) Spectroscopy
No experimental data found in the search results.

Mass Spectrometry
No experimental data found in the search results.

Experimental Protocols
A detailed, validated experimental protocol for the synthesis of 2-Chloro-5-Fluoropyridine-3-
carbaldehyde is not explicitly available in the reviewed literature. However, general synthetic

strategies for related chlorofluoropyridine derivatives can be adapted. One common approach

involves the formylation of a corresponding 2-chloro-5-fluoropyridine precursor.

General Synthesis Approach (Hypothetical)
A potential synthetic route could involve the Vilsmeier-Haack formylation of 2-chloro-5-

fluoropyridine. This reaction typically utilizes a formylating agent generated in situ from

phosphorus oxychloride (POCl₃) and a substituted amide like N,N-dimethylformamide (DMF).

Reaction Workflow Diagram:
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Caption: Hypothetical synthesis workflow for 2-Chloro-5-Fluoropyridine-3-carbaldehyde.

Disclaimer: This proposed synthesis is based on established chemical principles for similar

compounds and has not been experimentally validated from the available search results.

Researchers should consult relevant literature and perform appropriate safety assessments

before attempting any synthesis.

Safety, Handling, and Storage
Safety:

Causes skin irritation.[4]

Causes serious eye irritation.[4]

May cause respiratory irritation.[4] Appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a lab coat, should be worn when handling this

compound. Work should be conducted in a well-ventilated fume hood.
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Storage: Store in a cool, dry, and well-ventilated area. Keep the container tightly closed.

Handling: Avoid inhalation of dust or vapors. Avoid contact with skin and eyes.

This technical guide is intended to be a living document and will be updated as more

experimental data becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

